Cas no 623117-51-1 (methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 623117-51-1
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 5418500
• Update Time: 2025-06-09

methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[(2Z)-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• Acetic acid, 2-[[2-[(2-ethoxyphenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, methyl ester
• methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C20H18O6/c1-3-24-16-7-5-4-6-13(16)10-18-20(22)15-9-8-14(11-17(15)26-18)25-12-19(21)23-2/h4-11H,3,12H2,1-2H3
• InChI Key： JIPQSMGDIMJESH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C=C2OC(=CC3=CC=CC=C3OCC)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Methyl 2-{(2Z)-2-(2-Ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 623117-51-1): A Comprehensive Overview

Methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, identified by its CAS number 623117-51-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The compound's unique framework, incorporating elements such as a benzofuran core and an acetic acid ester moiety, positions it as a versatile intermediate in the synthesis of more complex molecules.

The benzofuran moiety in methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is a key structural feature that contributes to its reactivity and biological activity. Benzofurans are well-documented scaffolds in medicinal chemistry, known for their broad spectrum of biological effects. These include anti-inflammatory, antimicrobial, and anticancer properties, which have been extensively studied in various therapeutic contexts. The presence of the acetic acid ester group further enhances the compound's potential utility, as esters are commonly employed in drug design due to their metabolic stability and ease of functionalization.

Recent advancements in synthetic methodologies have enabled the efficient preparation of methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate. These methods often leverage transition metal catalysis and asymmetric synthesis techniques to achieve high yields and enantioselectivity. Such improvements are crucial for the scalability of pharmaceutical production and for the development of novel drug candidates. The ability to synthesize complex molecules like this one with precision and efficiency is a testament to the progress occurring in synthetic organic chemistry.

The pharmacological potential of methyl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate has been explored in several preclinical studies. These investigations have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cell proliferation. For instance, studies suggest that this compound may interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in the production of pro-inflammatory mediators. By inhibiting these enzymes, methyl 2-{(2Z)-2-(2-Ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-benzo-furan}-6-yloxy)acetate could potentially serve as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, methyl 2-{(2Z)-2-(2-Ethoxyphenyl)methylidene}-3-oxo - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - acetate has shown promise in preliminary anticancer studies. Research indicates that it may induce apoptosis in certain cancer cell lines by disrupting critical cellular processes such as DNA replication and mitochondrial function. The benzofuran core is particularly noteworthy in this context, as it has been identified as a key pharmacophore in several natural products with demonstrated anticancer activity. Further investigation into the mechanism of action of this compound could uncover novel therapeutic strategies for combating cancer.

The synthesis and application of methyl 2-{(Ethoxyphenyl)methylidene}-3-oxo--hydro--benzofuran--yloxy}acetate also aligns with broader trends in green chemistry. Efforts to develop sustainable synthetic routes that minimize waste and reduce environmental impact are increasingly important in modern drug discovery. Techniques such as flow chemistry and biocatalysis are being integrated into the synthesis of complex molecules like this one, offering more efficient and environmentally friendly alternatives to traditional batch processing methods.

The future prospects for methyl 4-methoxybenzaldehyde are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of next-generation therapeutics based on this versatile scaffold. As our understanding of molecular interactions continues to evolve, compounds like methyl acetoacetate will undoubtedly play a crucial role in shaping the future of medicine.